N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C18H22N4O3/c1-13-11-17(21-18(19-13)22-9-3-4-10-22)25-12-16(23)20-14-5-7-15(24-2)8-6-14/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,20,23)
• InChI Key: YRPLSBUHJBPLIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)OCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide, also known as 4-MPPA, is a synthetic small molecule that has been used in scientific research for its ability to modulate certain biological processes. It is a member of the pyrrolidine class of compounds, which are known for their ability to interact with a variety of proteins and receptors in the body. 4-MPPA has been studied for its potential therapeutic applications, including its ability to modulate the activity of certain enzymes and its potential to act as a modulator of the immune system.

Scientific Research Applications

N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been studied extensively for its potential therapeutic applications. It has been shown to modulate the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9). It has also been shown to modulate the activity of certain receptors, such as the serotonin receptor 5-HT2A and the muscarinic acetylcholine receptor M1. In addition, N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been studied for its ability to modulate the activity of the immune system, particularly in the context of autoimmune diseases.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is not yet fully understood, but it is believed to involve the modulation of certain enzymes and receptors. It is thought to interact with the serotonin receptor 5-HT2A, the muscarinic acetylcholine receptor M1, and the cyclooxygenase-2 (COX-2) enzyme. In addition, it is believed to modulate the activity of certain immune system components, such as T-cells and B-cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide are not yet fully understood, but it has been shown to modulate the activity of certain enzymes and receptors. It has been shown to inhibit the activity of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. In addition, it has been shown to modulate the activity of the serotonin receptor 5-HT2A and the muscarinic acetylcholine receptor M1. It has also been shown to modulate the activity of certain immune system components, such as T-cells and B-cells.

Advantages and Limitations for Lab Experiments

The use of N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, it has been shown to modulate the activity of certain enzymes and receptors, which makes it useful for studying the effects of different drugs on these targets. However, there are some limitations to using N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide in laboratory experiments. Due to its small size, it is difficult to accurately measure its concentration in solution. In addition, its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for the use of N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide in scientific research. It could be used to further explore its potential therapeutic applications, such as its ability to modulate the activity of certain enzymes and receptors. In addition, it could be used to study the effects of different drugs on these targets, as well as to explore its potential to act as a modulator of the immune system. Additionally, further research could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods. Finally, it could be used to study its potential to interact with other small molecules, such as other pyrrolidine-based compounds.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is typically achieved through a multi-step process involving the reaction of 4-methoxyphenylacetic acid with 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl chloride in the presence of a base such as sodium hydroxide. The reaction is typically carried out in an organic solvent such as dichloromethane, and the resulting product is then purified by column chromatography.